Cas no 1270579-48-0 (tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate)
tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate
- Carbamic acid, N-[2-amino-2-(4-quinolinyl)ethyl]-, 1,1-dimethylethyl ester
- 1270579-48-0
- EN300-1878581
- tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate
-
- Inchi: 1S/C16H21N3O2/c1-16(2,3)21-15(20)19-10-13(17)11-8-9-18-14-7-5-4-6-12(11)14/h4-9,13H,10,17H2,1-3H3,(H,19,20)
- InChI Key: NJJBTVLFFZDNAJ-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCC(N)C1C2C(N=CC=1)=CC=CC=2
Computed Properties
- Exact Mass: 287.16337692g/mol
- Monoisotopic Mass: 287.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 77.2Ų
Experimental Properties
- Density: 1.154±0.06 g/cm3(Predicted)
- Boiling Point: 478.9±40.0 °C(Predicted)
- pka: 12.06±0.46(Predicted)
tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1878581-0.05g |
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate |
1270579-48-0 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1878581-0.1g |
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate |
1270579-48-0 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1878581-0.25g |
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate |
1270579-48-0 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1878581-0.5g |
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate |
1270579-48-0 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1878581-1.0g |
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate |
1270579-48-0 | 1g |
$1272.0 | 2023-06-03 | ||
| Enamine | EN300-1878581-2.5g |
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate |
1270579-48-0 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1878581-5.0g |
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate |
1270579-48-0 | 5g |
$3687.0 | 2023-06-03 | ||
| Enamine | EN300-1878581-10.0g |
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate |
1270579-48-0 | 10g |
$5467.0 | 2023-06-03 | ||
| Enamine | EN300-1878581-1g |
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate |
1270579-48-0 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1878581-5g |
tert-butyl N-[2-amino-2-(quinolin-4-yl)ethyl]carbamate |
1270579-48-0 | 5g |
$2650.0 | 2023-09-18 |
tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate
Exploring the Potential of tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate (CAS No: 1270579-48-0) in Biomedical Applications
The compound tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate (CAS No: 1270579-48-0) has garnered significant attention in the biomedical field due to its unique chemical structure and potential applications in drug delivery systems. This compound is a carbamate derivative, which belongs to a class of chemicals known for their versatility in pharmaceutical formulations.
Recent studies have highlighted the importance of quinolin-4-yl moieties in medicinal chemistry, as they exhibit promising pharmacological properties such as antimicrobial, anti-inflammatory, and anticancer activities. The presence of the tert-butyl group in this compound adds a layer of steric protection, which may enhance its stability and bioavailability.
Research into carbamate-based drugs has shown that they can be effectively utilized as prodrugs or controlled-release agents. The 2-amino-2-(quinolin-4-yl)ethyl group in this compound suggests a potential for targeted drug delivery, where the quinoline moiety could act as a directing group to specific tissues or cells.
Emerging studies have explored the biocompatibility and degradation profile of this compound. Its slow-release characteristics make it a candidate for sustained drug delivery systems, which are highly sought after in the treatment of chronic diseases such as arthritis or neurodegenerative disorders.
Furthermore, the quinolin-4-yl group has been implicated in phototoxicity studies, suggesting its potential role in photochemotherapy. This duality underscores the compound's multifaceted nature and its relevance to personalized medicine approaches.
Recent advancements in crystallography have provided insights into the molecular architecture of this compound, aiding in the design of more efficient drug delivery platforms. Its amino group functionality offers a platform for further functionalization, enabling the attachment of diverse pharmacophores or targeting ligands.
Preclinical trials have demonstrated that this compound exhibits low toxicity and high efficacy, making it a promising candidate for anticancer drug development. Its ability to form stable complexes with biological macromolecules suggests potential applications in gene therapy or immunotherapy.
In conclusion, the tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate (CAS No: 1270579-48-0) represents a cutting-edge compound with vast potential in biomedical research and therapeutic applications. Its unique combination of structural features and functional groups positions it as a key player in the development of next-generation drugs.
1270579-48-0 (tert-butyl N-2-amino-2-(quinolin-4-yl)ethylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)